Cas no 2361863-72-9 (N-{3-methoxy-4-(2,2,2-trifluoroethoxy)phenylmethyl}prop-2-enamide)

• Product Name: N-{3-methoxy-4-(2,2,2-trifluoroethoxy)phenylmethyl}prop-2-enamide
• CAS No: 2361863-72-9
• MF: C₁₃H₁₄F₃NO₃
• MW: 289.250374317169
• CID: 5415463
• PubChem ID: 145906666
• Update Time: 2025-10-31

N-{3-methoxy-4-(2,2,2-trifluoroethoxy)phenylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2517208529
• N-{[3-methoxy-4-(2,2,2-trifluoroethoxy)phenyl]methyl}prop-2-enamide
• N-[[3-Methoxy-4-(2,2,2-trifluoroethoxy)phenyl]methyl]prop-2-enamide
• EN300-26576521
• 2361863-72-9
• N-[[3-Methoxy-4-(2,2,2-trifluoroethoxy)phenyl]methyl]-2-propenamide
• N-{3-methoxy-4-(2,2,2-trifluoroethoxy)phenylmethyl}prop-2-enamide

• Inchi： 1S/C13H14F3NO3/c1-3-12(18)17-7-9-4-5-10(11(6-9)19-2)20-8-13(14,15)16/h3-6H,1,7-8H2,2H3,(H,17,18)
• InChI Key： OGMMKVWCVKHYEE-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(OCC(F)(F)F)C(OC)=C1)(=O)C=C

Computed Properties

• Exact Mass: 289.09257779g/mol
• Monoisotopic Mass: 289.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.219±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 403.4±45.0 °C(Predicted)
• pka: 14.07±0.46(Predicted)

Additional information on N-{3-methoxy-4-(2,2,2-trifluoroethoxy)phenylmethyl}prop-2-enamide

N-{3-methoxy-4-(2,2,2-trifluoroethoxy)phenylmethyl}prop-2-enamide (CAS No. 2361863-72-9): An Overview

N-{3-methoxy-4-(2,2,2-trifluoroethoxy)phenylmethyl}prop-2-enamide (CAS No. 2361863-72-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by its methoxy and trifluoroethoxy substituents, which contribute to its distinct chemical properties and biological profile.

The methoxy group (OCH₃) is a common functional group in organic chemistry, known for its electron-donating properties. In the context of N-{3-methoxy-4-(2,2,2-trifluoroethoxy)phenylmethyl}prop-2-enamide, the methoxy group enhances the compound's lipophilicity and can influence its binding affinity to various biological targets. The trifluoroethoxy group (OCF₃), on the other hand, introduces significant electronegativity and hydrophobicity, which can modulate the compound's pharmacokinetic properties and biological activity.

Recent studies have explored the potential applications of N-{3-methoxy-4-(2,2,2-trifluoroethoxy)phenylmethyl}prop-2-enamide in various therapeutic areas. One notable area of research is its potential as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation.

Another area of interest is the compound's potential as an anticancer agent. Preliminary studies have shown that N-{3-methoxy-4-(2,2,2-trifluoroethoxy)phenylmethyl}prop-2-enamide can induce apoptosis in cancer cells through the activation of caspase-dependent pathways. This effect has been observed in various cancer cell lines, including breast cancer and colorectal cancer cells. The specific molecular targets and mechanisms involved are still under investigation, but early results are promising.

The pharmacokinetic properties of N-{3-methoxy-4-(2,2,2-trifluoroethoxy)phenylmethyl}prop-2-enamide have also been studied to assess its suitability for therapeutic use. Research has shown that the compound has good oral bioavailability and a favorable half-life, making it a promising candidate for further development as a drug candidate. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In terms of synthetic chemistry, N-{3-methoxy-4-(2,2,2-trifluoroethoxy)phenylmethyl}prop-2-enamide can be synthesized through a multi-step process involving the coupling of appropriate intermediates. The key steps include the formation of the methoxy and trifluoroethoxy substituted phenyl ring and the subsequent coupling with propenamide. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

The structural features of N-{3-methoxy-4-(2,2,2-trifluoroethoxy)phenylmethyl}prop-2-enamide have also been studied using various spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided detailed insights into the conformational preferences and electronic properties of the molecule, which are crucial for understanding its biological activity and designing more potent analogs.

In conclusion, N-{3-methoxy-4-(2,2,2-trifluoroethoxy)phenylmethyl}prop-2-enamide (CAS No. 2361863-72-9) is a promising compound with potential applications in anti-inflammatory and anticancer therapies. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and optimize its therapeutic potential, this compound holds significant promise in advancing our understanding and treatment of various diseases.